Cas no 76103-97-4 (3-naphthalen-1-yl-3-oxopropanoic Acid)

• Product Name: 3-naphthalen-1-yl-3-oxopropanoic Acid
• CAS No: 76103-97-4
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 882244
• PubChem ID: 277787
• Update Time: 2025-04-19

3-naphthalen-1-yl-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-naphthalen-1-yl-3-oxopropanoic Acid
• 3-(naphthalen-1-yl)-3-oxopropanoic acid
• AC1L5MPI
• AC1Q5V7E
• AG-J-35660
• AR-1E7850
• CTK5E2483
• NSC126798
• SureCN3371176
• NSC 126798
• SCHEMBL3371176
• NSC-126798
• naphtoylacetic acid
• DTXSID70298891
• 76103-97-4

• Inchi： 1S/C13H10O3/c14-12(8-13(15)16)11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H,15,16)
• InChI Key： YGCKKKCVWWRSMG-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 214.063
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37